Cas no 144550-76-5 (Methyl2-Amino-4-Iodobenzoate)

• Product Name: Methyl2-Amino-4-Iodobenzoate
• CAS No: 144550-76-5
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD13182440
• CID: 1036902
• PubChem ID: 18929930
• Update Time: 2025-05-19

Methyl2-Amino-4-Iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-iodobenzoate
• Benzoic acid, 2-amino-4-iodo-, methyl ester
• methyl 4-iodoanthranilate
• FSNRVHNXSYBHSI-UHFFFAOYSA-N
• 7124AA
• 2-Amino-4-iodo-benzoic acid methyl ester
• Methyl2-Amino-4-Iodobenzoate

• MDL： MFCD13182440
• Inchi： 1S/C8H8INO2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,10H2,1H3
• InChI Key： FSNRVHNXSYBHSI-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C=1)N

Computed Properties

• Exact Mass: 276.95954
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl2-Amino-4-Iodobenzoate

Comprehensive Overview of Methyl 2-Amino-4-Iodobenzoate (CAS No. 144550-76-5): Properties, Applications, and Industry Insights

Methyl 2-Amino-4-Iodobenzoate (CAS No. 144550-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated benzoate derivative is characterized by its unique molecular structure, combining an amino group and an iodo substituent on a benzoate backbone. The compound's CAS registry number (144550-76-5) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across scientific literature and supply chains.

In recent years, the demand for halogenated aromatic compounds like Methyl 2-Amino-4-Iodobenzoate has surged due to their versatility in cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. Researchers are particularly interested in its role as a building block for heterocyclic synthesis, a trending subject in medicinal chemistry forums. The compound's iodo group enables efficient palladium-catalyzed couplings, making it valuable for constructing complex molecules in drug discovery pipelines.

The physicochemical properties of Methyl 2-Amino-4-Iodobenzoate contribute to its widespread utility. With a molecular formula of C₈H₈INO₂ and a molar mass of 277.06 g/mol, this crystalline solid exhibits moderate solubility in polar organic solvents—a feature often queried in solubility databases. Its melting point range (typically 120-125°C) and UV-Vis absorption characteristics make it suitable for analytical applications, aligning with current industry focus on spectroscopic characterization techniques.

From an applications perspective, Methyl 2-Amino-4-Iodobenzoate serves as a precursor in developing fluorescence probes, a hot topic in bioimaging research. The compound's ability to undergo selective functionalization at both the amino and ester groups answers frequent search queries about multi-step synthetic routes. Recent patent analyses reveal its incorporation into photoactive materials, addressing the growing market need for organic electronic components.

Quality control protocols for CAS No. 144550-76-5 emphasize HPLC purity analysis (>98% typically) and heavy metal screening, reflecting current Good Manufacturing Practice (cGMP) standards. Storage recommendations (2-8°C under inert atmosphere) frequently appear in chemical handling FAQs, demonstrating the compound's stability considerations. These details cater to laboratory professionals searching for compound storage best practices.

Emerging research trends highlight Methyl 2-Amino-4-Iodobenzoate's potential in catalysis development, particularly for C-N bond formation reactions—a subject with over 5,000 monthly academic searches. The compound's regioselective reactivity also makes it valuable for combinatorial chemistry approaches, addressing pharmaceutical industry demands for diverse molecular libraries.

Environmental and safety profiles of 144550-76-5 are frequently discussed in green chemistry forums. While not classified as hazardous under standard protocols, proper waste disposal methods for iodinated compounds remain a common search query. This aligns with the broader scientific community's focus on sustainable synthetic methodologies and atom economy principles.

The global market for Methyl 2-Amino-4-Iodobenzoate reflects increasing demand from contract research organizations (CROs) and academic institutions. Pricing trends (typically $50-100/g for research quantities) and supply chain dynamics are frequently monitored topics, especially since the compound's custom synthesis options cater to specialized research needs. These economic aspects complete the comprehensive profile of this valuable chemical entity.